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Compound of Interest

Compound Name: Cupric isononanoate

Cat. No.: B15183171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cupric isononanoate, identified by CAS number 72915-82-3, is a copper(II) salt of

isononanoic acid. It belongs to the class of metal carboxylates and finds primary application as

a fungicide and bactericide. While specific detailed research on cupric isononanoate is limited

in publicly available literature, this guide provides a comprehensive overview of its known

properties. To supplement the available data, information on the closely related and well-

studied analogue, cupric octanoate, is included to provide insight into the expected chemical

and physical characteristics, synthesis, and biological activity. This document is intended to

serve as a valuable resource for researchers and professionals in drug development and

related scientific fields.

Chemical and Physical Properties
Detailed experimental data for the physical and chemical properties of cupric isononanoate
are not readily available in the scientific literature. However, based on its structure and data

from similar copper carboxylates, such as cupric octanoate, the following properties can be

anticipated.

Table 1: Physicochemical Properties of Cupric Isononanoate and Related Copper

Carboxylates
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Property
Cupric
Isononanoate (CAS
72915-82-3)

Cupric Octanoate
(CAS 20543-04-8)

Source

Molecular Formula C₁₈H₃₄CuO₄ C₁₆H₃₀CuO₄ [1]

Molecular Weight 378.01 g/mol 349.95 g/mol [2]

Appearance
Expected to be a blue

or green solid
Blue crystalline solid General Knowledge

Solubility

Expected to have low

solubility in water and

higher solubility in

nonpolar organic

solvents

Insoluble in water General Knowledge

Melting Point Data not available 125-130 °C
Commercial Supplier

Data

Boiling Point Data not available Data not available

Density Data not available Data not available

Synthesis
A specific, detailed experimental protocol for the synthesis of cupric isononanoate is not

published in peer-reviewed journals. However, a general and widely applicable method for the

synthesis of copper(II) carboxylates involves the reaction of a copper salt, such as copper(II)

acetate or copper(II) carbonate, with the corresponding carboxylic acid.

General Experimental Protocol for the Synthesis of
Copper(II) Carboxylates
This protocol is adapted from general methods for the synthesis of copper(II) carboxylates and

can be modified for the preparation of cupric isononanoate.

Materials:

Copper(II) acetate monohydrate
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Isononanoic acid

Ethanol (or another suitable solvent)

Procedure:

Dissolve a stoichiometric amount of copper(II) acetate monohydrate in ethanol with gentle

heating.

In a separate flask, dissolve a twofold molar excess of isononanoic acid in ethanol.

Slowly add the isononanoic acid solution to the copper(II) acetate solution with constant

stirring.

A color change and the formation of a precipitate should be observed.

The reaction mixture is typically stirred at an elevated temperature (e.g., reflux) for several

hours to ensure complete reaction.

After cooling to room temperature, the solid product is collected by filtration.

The product is washed with the solvent (ethanol) to remove any unreacted starting materials.

The final product is dried under vacuum.

Reactants

Process

Products

Copper(II) Acetate Monohydrate Dissolve in Ethanol

Isononanoic Acid

Mix and Stir Heat (Reflux) Cool Filter Wash Dry Cupric Isononanoate

Acetic Acid
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Caption: General workflow for the synthesis of cupric isononanoate.
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Spectroscopic Data
Specific spectroscopic data (IR, NMR, Mass Spectrometry) for cupric isononanoate are not

available in public databases. The following provides an overview of the expected spectral

characteristics based on the analysis of similar copper carboxylate compounds.

Infrared (IR) Spectroscopy
The IR spectrum of cupric isononanoate is expected to show characteristic absorption bands

for the carboxylate group. The key diagnostic peaks would be the asymmetric and symmetric

stretching vibrations of the COO⁻ group. The positions of these bands can provide information

about the coordination mode of the carboxylate ligand to the copper ion.

Table 2: Expected IR Absorption Bands for Cupric Isononanoate

Functional Group
Expected Wavenumber
(cm⁻¹)

Description

C-H (alkane) 2850 - 3000 Stretching vibrations

C=O (carboxylate) 1550 - 1650
Asymmetric stretching

(νₐₛ(COO⁻))

C-O (carboxylate) 1400 - 1450
Symmetric stretching

(νₛ(COO⁻))

Nuclear Magnetic Resonance (NMR) Spectroscopy
Due to the paramagnetic nature of the Cu(II) ion, obtaining high-resolution ¹H and ¹³C NMR

spectra for cupric isononanoate is challenging. The paramagnetic center causes significant

line broadening, often rendering the spectra uninformative for detailed structural elucidation.

Mass Spectrometry (MS)
Mass spectrometry, particularly with soft ionization techniques like Electrospray Ionization

(ESI), could be used to determine the molecular weight and fragmentation pattern of cupric
isononanoate. The isotopic pattern of copper (⁶³Cu and ⁶⁵Cu) would be a characteristic

feature in the mass spectrum.
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Biological Activity and Mechanism of Action
Cupric isononanoate is utilized as a fungicide. The biological activity of copper-based

fungicides is attributed to the release of cupric ions (Cu²⁺).

Mechanism of Action
The fungicidal and bactericidal activity of copper compounds is a multi-site process, which

makes the development of resistance by pathogens unlikely. The released Cu²⁺ ions are

believed to act through several mechanisms:

Enzyme Inhibition: Copper ions can bind to sulfhydryl groups (-SH) in enzymes and other

proteins, leading to their denaturation and loss of function.

Disruption of Cellular Transport: Cu²⁺ can interfere with the transport of essential ions and

molecules across the cell membrane.

Oxidative Stress: Copper can catalyze the formation of reactive oxygen species (ROS),

which can damage cellular components such as lipids, proteins, and DNA.
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Caption: Proposed mechanism of action for cupric isononanoate as a fungicide.

Toxicological and Safety Information
Detailed toxicological studies specifically on cupric isononanoate are limited. However, as

with all copper compounds, excessive exposure can lead to toxicity. Copper and its compounds

are known to be toxic to aquatic life. Standard safety precautions, including the use of personal

protective equipment, should be followed when handling this compound. For detailed and up-

to-date safety information, it is essential to consult the Safety Data Sheet (SDS) provided by

the supplier.

Conclusion
Cupric isononanoate is a copper-containing compound with established use as a fungicide.

While specific, in-depth technical data for this particular molecule is scarce in the public

domain, this guide provides a comprehensive overview based on available information and
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data from closely related analogues. The synthesis, spectroscopic characterization, and

biological activity are consistent with those of other copper(II) carboxylates. The fungicidal

mechanism is attributed to the multi-site action of released cupric ions. Further research is

warranted to fully characterize the physicochemical properties and biological profile of cupric
isononanoate to expand its potential applications in various scientific and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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